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Compound of Interest

Compound Name: Diisopropylamine

Abstract: This technical guide provides a comprehensive overview of diisopropylamine (CAS
108-18-9), a sterically hindered secondary amine of significant importance in both industrial
and laboratory-scale organic synthesis. The document details its chemical and physical
properties, key applications, and detailed experimental protocols. It is intended for researchers,
scientists, and professionals in the fields of chemistry and drug development who utilize or are
investigating the applications of this versatile chemical intermediate.

Introduction

Diisopropylamine (DIPA) is an organic compound classified as a secondary amine.[1] It is a
colorless liquid at room temperature, possessing a characteristic fishy, ammonia-like odor.[1][2]
Structurally, the amine nitrogen is bonded to two isopropyl groups, which impart significant
steric hindrance. This feature is crucial to its chemical reactivity, particularly its role as a strong,
non-nucleophilic base upon deprotonation.

The most prominent application of diisopropylamine is as the direct precursor to Lithium
Diisopropylamide (LDA), a powerful and widely used non-nucleophilic base in organic
chemistry.[3][4] Beyond this, DIPA serves as a vital intermediate in the manufacturing of
agrochemicals, pharmaceuticals, corrosion inhibitors, and rubber vulcanization agents.[5][6][7]

Chemical and Physical Properties

The fundamental properties of diisopropylamine are summarized in the tables below. This
data has been aggregated from various chemical suppliers and databases to provide a
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comprehensive reference.

Table 1: Identifiers and Chemical Structure

Identifier Value

CAS Number 108-18-9[1]

IUPAC Name N-(Propan-2-yl)propan-2-amine[6]

Synonyms DIPA, N,N-Diisopropylamine,
Bis(isopropyl)amine[5][8]

Molecular Formula CeH1sN[1]

Molecular Weight 101.19 g/mol [1]

SMILES CC(C)NC(C)C[9]

| InChl Key | UAOMVDZJSHZZME-UHFFFAOYSA-N[9] |

Table 2: Physical and Thermochemical Properties
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Property Value Conditions
Appearance Clear, colorless liquid[1] Standard
[10]
Odor Ammonia-like, fishy[1] Standard
Boiling Point 83-84 °C[1][9] 1013 hPa
Melting Point -61 °C[1][9] Standard
Density 0.722 g/mL[1][9] at 25 °C
Vapor Pressure 50 mm Hg[1][9] at 20 °C
Vapor Density 3.5 (vs ain[1][9] Standard
pKa of Conjugate Acid 11.05[1] at 25 °C
Water Solubility 100 g/L[1] at 20 °C
Refractive Index (n20/D) 1.392[1][9] at 20 °C
Flash Point -13.45°Cto -7 °C[11][12] Closed Cup

Autoignition Temperature

295 °C to 316 °C[12]

| Explosive Limits | 1.1 - 7.1% (V)[1][11] | --- |

Key Applications and Reactions

Diisopropylamine'’s utility stems from its basicity and its role as a precursor to other important
reagents. Its industrial and synthetic applications are diverse.

Precursor to Lithium Diisopropylamide (LDA)

The most significant use of DIPA is in the preparation of Lithium Diisopropylamide (LDA). LDA
is a formidable, sterically hindered, non-nucleophilic base with a pKa of approximately 36,
making it capable of deprotonating weakly acidic protons, such as those alpha to carbonyl
groups, to form enolates under kinetic control.[3] This reaction avoids common side reactions
like nucleophilic addition that can occur with other organolithium reagents.[3]
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Caption: Workflow for the synthesis of Lithium Diisopropylamide (LDA).

Experimental Protocol: Laboratory-Scale Synthesis of
LDA

This protocol is adapted from established laboratory procedures for generating a solution of
LDA for immediate use.[3][13]

Safety Precaution: This procedure involves pyrophoric (n-butyllithium) and flammable (THF,
hexanes, diisopropylamine) materials. It must be conducted under an inert atmosphere (e.qg.,
nitrogen or argon) in a fume hood by trained personnel.

Materials:

» Diisopropylamine (freshly distilled from CaHz: is preferred)[13]

e n-Butyllithium (n-BuLi) in hexanes (concentration typically 1.6 M or 2.5 M)
e Anhydrous tetrahydrofuran (THF)

Equipment:

Two-neck round-bottom flask or Schlenk flask, flame-dried

Magnetic stir bar and stir plate

Septa

Syringes and needles
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 Inert gas line (N2 or Ar)
e Low-temperature bath (e.g., dry ice/acetone, -78 °C)
Procedure:

o Assemble the flame-dried flask with a stir bar, septum, and inert gas inlet. Purge the flask
with inert gas.

e Via syringe, add anhydrous THF to the flask. Cool the solvent to -78 °C using a dry
ice/acetone bath.

o Add diisopropylamine (1.1 equivalents relative to the substrate to be deprotonated) to the
cold THF via syringe.

o Slowly, dropwise, add the n-BuLi solution (1.05 equivalents) to the stirred DIPA/THF mixture.
A slight bubbling (butane evolution) may be observed. The addition should be controlled to
maintain the low temperature.

 After the addition is complete, stir the resulting colorless to pale yellow LDA solution at -78
°C for 15-30 minutes before use.[13] The solution is now ready for the addition of the
substrate to be deprotonated.

Industrial and Synthetic Intermediate

Diisopropylamine is a crucial building block for a variety of commercial products. Its role as a
nucleophile or base is central to these syntheses.
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Caption: Major industrial applications of Diisopropylamine (DIPA).

o Agrochemicals: DIPA is a key intermediate in the synthesis of several pesticides and
herbicides.[6][14] It is a precursor to the herbicides diallate and triallate.[4][7]

o Pharmaceuticals: It serves as a building block for active pharmaceutical ingredients (APIS)
and is used to prepare N,N-Diisopropylethylamine (Hlnig's base), another important
sterically hindered base.[1][4][6]

e Rubber Vulcanization: It is used to synthesize sulfenamide accelerators, which are critical
components in the vulcanization of rubber.[1][7]

o Corrosion Inhibitors: DIPA is a precursor for corrosion inhibitors used in metal treatment and
other industrial processes.[5][6]

o Catalysis: In organic synthesis, it can be used as a base or catalyst in reactions such as the
Heck and Sonogashira couplings.

Safety and Handling

Diisopropylamine is a hazardous chemical that requires careful handling. It is highly
flammable, corrosive, and toxic.[12][15]

Table 3: Health and Safety Data
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Hazard Type Information

GHSO02 (Flammable), GHS05 (Corrosive),

GHS Pictograms .
GHSO06 (Toxic) | GHS07 (Harmful)[1][12]

H225: Highly flammable liquid and vapour.[12]
H302: Harmful if swallowed.[11] H314: Causes
severe skin burns and eye damage.[12]

Hazard Statements H331/H332: Toxic or harmful if inhaled.[11][16]
H335: May cause respiratory irritation.[15]
H412: Harmful to aquatic life with long lasting
effects.[15]

P210: Keep away from heat/sparks/open
flames.[12] P280: Wear protective
gloves/clothing/eye protection.[12]
P303+P361+P353: IF ON SKIN: Take off
Precautionary Statements immediately all contaminated clothing. Rinse
skin with water.[11] P305+P351+P338: IF IN
EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[11]

Exposure Limits (ACGIH TLV) TWA: 5 ppm[1]

| NFPA 704 Rating | Health: 3, Flammability: 3, Instability: 0[4] |
Handling Recommendations:
o Work in a well-ventilated area, preferably a chemical fume hood.[15]

o Keep away from all sources of ignition, including heat, sparks, and open flames.[12] Ground
and bond containers when transferring material.[15]

» Use personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, a face shield, and a lab coat.[17][18]

» Avoid contact with skin and eyes. In case of contact, flush immediately with copious amounts
of water.[17]
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» Store in a cool, dry, well-ventilated area in a tightly sealed container, away from incompatible
materials.[15]

Incompatibilities: Diisopropylamine can react violently with strong oxidizing agents and strong
acids.[1][19] It may also be incompatible with isocyanates, peroxides, and halogenated organic
compounds.[1]

Conclusion

Diisopropylamine is a cornerstone reagent in organic chemistry, primarily valued as the
precursor to the indispensable base, LDA. Its unique sterically hindered structure allows for
highly selective reactions that are fundamental to the synthesis of complex molecules in
pharmaceuticals, agrochemicals, and fine chemicals. While its hazardous nature demands
rigorous safety protocols, its versatility and utility ensure its continued importance in both
academic research and industrial manufacturing. This guide has provided the core technical
data, protocols, and application contexts necessary for its safe and effective use by scientific
professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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